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Compound of Interest

Compound Name: N-(2,4-Dichlorobenzoyl)glycine

Cat. No.: B184510 Get Quote

Technical Guide: N-(2,4-Dichlorobenzoyl)glycine
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(2,4-Dichlorobenzoyl)glycine, a derivative of the amino acid glycine, is a compound of

interest in the fields of chemical synthesis and drug discovery. Its structure, featuring a

dichlorinated benzene ring attached to a glycine moiety via an amide linkage, provides a

scaffold for potential biological activity. This technical guide offers a comprehensive overview of

its chemical identity, physicochemical properties, a detailed synthesis protocol, and a summary

of its known biological context.

Chemical Identity and Synonyms
The definitive identification of N-(2,4-Dichlorobenzoyl)glycine is crucial for accurate research

and documentation.
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Identifier Value

IUPAC Name 2-[(2,4-Dichlorobenzoyl)amino]acetic acid[1]

CAS Number 7554-79-2[1]

Molecular Formula C₉H₇Cl₂NO₃[1]

Molecular Weight 248.06 g/mol [1]

Synonyms N-(2,4-Dichlorobenzoyl)glycine

Physicochemical Properties
A summary of the key physicochemical properties of N-(2,4-Dichlorobenzoyl)glycine is

presented below. This data is essential for its handling, formulation, and interpretation of

biological assays.

Property Value Source

Molecular Formula C₉H₇Cl₂NO₃ Appchem[1]

Molecular Weight 248.0628 Appchem[1]

MDL Number MFCD00619713 Appchem[1]

SMILES
OC(CNC(C1=C(Cl)C=C(Cl)C=

C1)=O)=O
Appchem[1]

Note: Further experimental data on properties such as melting point, boiling point, and solubility

are not readily available in the public domain.

Experimental Protocols
Synthesis of N-(2,4-Dichlorobenzoyl)glycine
A general and robust method for the synthesis of N-acylglycine derivatives is the Schotten-

Baumann reaction. The following protocol is a detailed adaptation for the specific synthesis of

N-(2,4-Dichlorobenzoyl)glycine.
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Materials:

Glycine

2,4-Dichlorobenzoyl chloride

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Diethyl ether

Distilled water

Magnetic stirrer and stir bar

Ice bath

pH paper or meter

Büchner funnel and flask

Filtration paper

Procedure:

Dissolution of Glycine: In a flask equipped with a magnetic stirrer, dissolve glycine (1.0

equivalent) in a 10% aqueous solution of sodium hydroxide. The amount of NaOH solution

should be sufficient to completely dissolve the glycine and maintain a basic pH. Cool the

solution to 0-5 °C in an ice bath.

Acylation Reaction: While vigorously stirring the cooled glycine solution, slowly add 2,4-

dichlorobenzoyl chloride (1.05 equivalents) dropwise. Concurrently, add a 10% NaOH

solution dropwise to maintain the pH of the reaction mixture between 9 and 10. The

temperature should be kept below 5 °C throughout the addition.

Reaction Completion: After the addition of 2,4-dichlorobenzoyl chloride is complete, continue

stirring the reaction mixture in the ice bath for an additional 1-2 hours.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work-up:

Transfer the reaction mixture to a separatory funnel.

Wash the aqueous layer with diethyl ether to remove any unreacted 2,4-dichlorobenzoyl

chloride and other organic impurities. Discard the organic layer.

Carefully acidify the aqueous layer to a pH of approximately 2 with dilute hydrochloric acid.

This will cause the N-(2,4-Dichlorobenzoyl)glycine to precipitate out of the solution.

Isolation and Purification:

Collect the precipitated solid by vacuum filtration using a Büchner funnel.

Wash the solid with cold distilled water to remove any inorganic salts.

The crude product can be further purified by recrystallization from a suitable solvent

system, such as an ethanol-water mixture.

Drying: Dry the purified N-(2,4-Dichlorobenzoyl)glycine in a vacuum oven to a constant

weight.

Biological Activity and Signaling Pathways
Currently, there is a significant lack of publicly available data on the specific biological activity,

mechanism of action, and associated signaling pathways for N-(2,4-Dichlorobenzoyl)glycine.

It is crucial to distinguish this compound from the structurally related but functionally distinct

herbicide, 2,4-Dichlorophenoxyacetic acid (2,4-D). While both molecules contain a 2,4-

dichlorinated phenyl ring, the linkage to the acetic acid moiety is different (amide vs. ether),

which drastically alters their biological properties. Information pertaining to the herbicidal

activity of 2,4-D should not be extrapolated to N-(2,4-Dichlorobenzoyl)glycine.

Future research is required to elucidate the pharmacological profile of N-(2,4-
Dichlorobenzoyl)glycine.

Logical Relationships and Workflows
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Due to the absence of experimental data on biological pathways or complex experimental

workflows for N-(2,4-Dichlorobenzoyl)glycine, a visual representation of such relationships

cannot be provided at this time. The synthesis protocol described above can be visualized as a

linear workflow.
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Caption: Synthesis workflow for N-(2,4-Dichlorobenzoyl)glycine.

Conclusion
This technical guide provides the foundational information on N-(2,4-Dichlorobenzoyl)glycine,

including its definitive chemical identity and a detailed synthesis protocol. The current body of

scientific literature lacks in-depth studies on its biological activity and mechanism of action. This

presents an opportunity for researchers in drug discovery and medicinal chemistry to explore

the potential of this compound. The provided synthesis protocol offers a reliable method for

obtaining the molecule for further investigation. As new research emerges, this guide can be

expanded to include more comprehensive data on its biological and pharmacological

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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